Cas no 2137539-69-4 (2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2137539-69-4
• MF: C₉H₁₄N₆O
• MW: 222.24706029892
• CID: 5779582
• PubChem ID: 165957296
• Update Time: 2025-05-23

2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-712937
• 2137539-69-4
• 2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol

• Inchi： 1S/C9H14N6O/c1-2-14-9(11-6-13-14)7-5-12-15(3-4-16)8(7)10/h5-6,16H,2-4,10H2,1H3
• InChI Key： XRQWNDHUVKDDMU-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C=N1)C1=NC=NN1CC)N

Computed Properties

• Exact Mass: 222.12290909g/mol
• Monoisotopic Mass: 222.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.8Ų

Additional information on 2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol

Comprehensive Overview of 2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2137539-69-4)

The compound 2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol, identified by its CAS number 2137539-69-4, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole and pyrazole core, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for heterocyclic compounds like 2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its amino and hydroxyl functional groups, which enhance its solubility and binding affinity to biological targets. These characteristics align with the growing focus on precision medicine and targeted therapies, addressing unmet medical needs in oncology and infectious diseases.

The compound's CAS No. 2137539-69-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its 1-ethyl-1H-1,2,4-triazol-5-yl moiety is a key structural feature, often associated with antimicrobial and anti-inflammatory properties. This has sparked interest in its potential as a lead compound for developing new small-molecule inhibitors.

From a synthetic chemistry perspective, 2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol exemplifies the convergence of green chemistry and molecular design. Its synthesis often involves catalytic methods and atom-efficient reactions, aligning with the global push for sustainable chemical processes. This resonates with the increasing popularity of searches like "eco-friendly synthesis of heterocycles" and "biodegradable pharmaceutical intermediates."

The compound's potential extends beyond pharmaceuticals. In agrochemical research, its pyrazole-triazole hybrid structure is being explored for crop protection applications, particularly in developing next-generation pesticides with lower environmental impact. This aligns with the rising demand for sustainable agriculture solutions, a topic dominating scientific and public discourse.

Analytical characterization of CAS No. 2137539-69-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying its purity and structural integrity, ensuring reliable results in downstream applications. The compound's physicochemical properties, including logP and pKa, are also key data points for researchers optimizing its bioavailability and drug-likeness.

In conclusion, 2-[5-amino-4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol represents a compelling case study in modern chemical innovation. Its multifaceted applications, from drug discovery to agrochemical development, underscore its importance in addressing global challenges. As research progresses, this compound is poised to play a pivotal role in advancing personalized medicine and sustainable technologies, making it a standout candidate for future breakthroughs.